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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B15615834 Get Quote

Technical Support Center: PF-06446846
This technical support center provides guidance for researchers, scientists, and drug

development professionals on handling PF-06446846, with a focus on addressing the instability

of its free form by recommending the use of its more stable hydrochloride salt.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: I'm observing inconsistent results with PF-06446846 in my experiments. Could this be

related to compound instability?

A: Yes, inconsistent results are a potential sign of compound degradation. The free form of PF-

06446846 is known to be unstable.[1] For reproducible and reliable experimental outcomes, it

is highly advisable to use the more stable hydrochloride salt, PF-06446846 hydrochloride,

which maintains the same biological activity.[1]

Q2: What are the recommended storage conditions for PF-06446846?

A: To ensure stability, PF-06446846 hydrochloride should be stored under specific conditions.

As a solid, it can be stored at -20°C for up to 3 years.[2][3] For long-term storage of stock

solutions, it is recommended to store them at -80°C.[2][3][4]

Q3: How should I prepare stock solutions of PF-06446846 hydrochloride?
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A: PF-06446846 hydrochloride is soluble in DMSO and water.[4] When preparing stock

solutions, it is crucial to use fresh, high-quality solvents. For DMSO, it is noted that its

hygroscopic nature can negatively impact the solubility of the compound, so using newly

opened DMSO is recommended.[2][3][4] To aid dissolution, especially at high concentrations,

techniques such as ultrasonication and warming (up to 60°C) can be employed.[4]

Q4: My PF-06446846 hydrochloride solution has precipitated after a freeze-thaw cycle. What

should I do?

A: Repeated freeze-thaw cycles can lead to product inactivation and precipitation. To avoid this,

it is best practice to aliquot the stock solution into smaller, single-use volumes before freezing.

[2][3][4] If precipitation occurs, you can try to redissolve the compound by gentle warming and

sonication. However, for best results, using a fresh aliquot is recommended.

Q5: What is the stability of PF-06446846 hydrochloride in solution?

A: The stability of PF-06446846 hydrochloride in solution depends on the storage

temperature. Stock solutions stored at -80°C are stable for up to 1 year, while at -20°C, they

are stable for up to 1 month.[2][3] For working solutions, it is recommended to prepare them

fresh and use them promptly.[4]

Data Presentation
Table 1: Storage and Stability of PF-06446846 Hydrochloride

Form
Storage
Temperature

Stability Duration Source(s)

Solid (Powder) -20°C ≥ 3 years [2][3][5]

Solution (in solvent) -80°C 1 year [2][3][4]

Solution (in solvent) -20°C 1 month [2][3]

Table 2: Solubility of PF-06446846 Hydrochloride
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Solvent Concentration Notes Source(s)

DMSO
100 mg/mL (212.61

mM)

Ultrasonic and

warming to 60°C may

be needed. Use newly

opened DMSO.

[4]

Water
100 mg/mL (212.61

mM)

Ultrasonic may be

needed.
[4]

Acetonitrile:Water

(1:1)

0.1-1 mg/ml (Slightly

soluble)

Purge with an inert

gas.
[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of PF-06446846 Hydrochloride in DMSO

Materials:

PF-06446846 hydrochloride (MW: 470.35 g/mol )[4]

Anhydrous, high-purity DMSO (newly opened)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator bath

Procedure:

1. Weigh out the desired amount of PF-06446846 hydrochloride powder in a sterile

microcentrifuge tube. For 1 mL of a 10 mM stock solution, you will need 4.70 mg.

2. Add the appropriate volume of fresh DMSO to the tube. For 1 mL of a 10 mM solution, add

1 mL of DMSO.

3. Vortex the tube thoroughly for 1-2 minutes to facilitate dissolution.
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4. If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes.

5. If necessary, gently warm the solution to 60°C to aid dissolution.[4]

6. Once the solution is clear, aliquot it into single-use volumes in sterile microcentrifuge

tubes.

7. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[2][3][4]
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Stock Solution Preparation

Storage

Experimental Use

Weigh PF-06446846 HCl

Add fresh DMSO

Vortex / Sonicate / Warm

Aliquot into single-use tubes

Store at -80°C (long-term)
or -20°C (short-term)

Thaw a single aliquot

Prepare working solution

Use promptly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. selleckchem.com [selleckchem.com]

4. medchemexpress.com [medchemexpress.com]

5. PF-06446846 | 1632250-49-7 | MOLNOVA [molnova.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [How to handle PF-06446846 hydrochloride instability in
free form]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615834#how-to-handle-pf-06446846-
hydrochloride-instability-in-free-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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